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Compound of Interest

Compound Name: L-Proline-13C

Cat. No.: B1602395 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of laboratory chemicals are paramount to ensuring a safe and compliant work

environment. This guide provides essential, step-by-step procedures for the proper disposal of

L-Proline-13C, a stable isotope-labeled amino acid. Adherence to these guidelines will help

safeguard personnel and the environment while maintaining regulatory compliance.

Key Properties of L-Proline-13C
Understanding the physical and chemical properties of a substance is the first step in

determining the appropriate disposal method. The following table summarizes key data for L-
Proline-13C.

Property Value

Chemical Formula ¹³CC₄H₉NO₂

Molecular Weight 116.12 g/mol [1]

Appearance White solid/powder[2]

Melting Point 228 °C (decomposes)

Storage Temperature Refrigerated (+2°C to +8°C)[1][3]

Isotopic Purity 99 atom % ¹³C
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Disposal Protocol for L-Proline-13C
As a stable isotope-labeled compound, L-Proline-13C does not present a radiological hazard.

[4] Therefore, its disposal should be managed in accordance with standard procedures for non-

hazardous chemical waste, unless it has been mixed with hazardous materials. Always consult

your institution's specific waste disposal policies and local regulations.[5][6]

Step 1: Waste Identification and Segregation

Uncontaminated L-Proline-13C: If the L-Proline-13C is in its pure form and has not been

contaminated with any hazardous substances, it can generally be treated as non-hazardous

solid chemical waste.

Contaminated L-Proline-13C: If the L-Proline-13C has been used in experiments and is

mixed with hazardous materials (e.g., flammable solvents, toxic reagents, or biologically

active substances), it must be treated as hazardous waste. The waste mixture should be

classified according to the most hazardous component.

Step 2: Containerization and Labeling

Select an Appropriate Container:

For solid waste, use a clearly labeled, sealable container. The original container is often a

suitable option.[7]

Ensure the container is compatible with the waste and will not leak.

Properly Label the Container:

If reusing the original container, ensure the label is intact and legible.

If using a different container, create a new label that includes:

The words "Waste L-Proline-13C"

If contaminated, list all chemical components and their approximate percentages.

The date the container was filled.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.bocsci.com/blog/how-to-dispose-the-waste-from-isotope-labeling/
https://www.sigmaaldrich.com/DE/en/sds/sigma/81709?userType=undefined
https://www.uprm.edu/citai/wp-content/uploads/sites/222/2021/06/L-proline.pdf
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://researchsafety.northwestern.edu/safety-information/hazardous-waste-disposal-guide.html
https://www.benchchem.com/product/b1602395?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1602395?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Your name, department, and contact information.

For hazardous waste mixtures, the label must clearly indicate the associated hazards

(e.g., "Flammable," "Toxic").[8]

Step 3: Storage Prior to Disposal

Store the waste container in a designated satellite accumulation area within the laboratory.[8]

Ensure the container is kept closed except when adding waste.[7]

Segregate the waste from incompatible materials.

Step 4: Disposal

Non-Hazardous Waste: Dispose of uncontaminated L-Proline-13C through your institution's

chemical waste program for non-hazardous solids. Do not dispose of it in the regular trash or

down the drain unless explicitly permitted by your institution's environmental health and

safety (EHS) office.

Hazardous Waste: Arrange for the collection of hazardous waste through your institution's

EHS department. Follow their specific procedures for waste pickup requests.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of L-
Proline-13C.
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Waste Assessment

Non-Hazardous Waste Pathway Hazardous Waste Pathway

Start: L-Proline-13C Waste Generated

Is the waste mixed with
hazardous substances?
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No
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components and label
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Yes
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container for non-hazardous

solid chemical waste.

Dispose via Institutional
Non-Hazardous Chemical

Waste Program

Place in a sealed, properly
labeled hazardous waste

container.

Dispose via Institutional
Hazardous Waste Program

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of L-Proline-13C.

By following these procedures, you can ensure the safe and compliant disposal of L-Proline-
13C, contributing to a secure laboratory environment. Always prioritize safety and consult with

your institution's environmental health and safety professionals for specific guidance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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